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Compound of Interest

Compound Name: PSB-KK1445

Cat. No.: B2609066 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for PSB-KK1445 is not publicly available. The

following disposal procedures are based on general best practices for handling novel,

potentially hazardous research chemicals. Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and regulatory compliance.

PSB-KK1445 is a selective agonist for the G protein-coupled receptor GPR18 and, like any

active pharmacological agent, requires careful handling and disposal to ensure personnel

safety and environmental protection.[1][2]
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Property Value/Information Source

Chemical Name
Not explicitly stated in search

results
-

Molecular Formula
Not explicitly stated in search

results
-

Function

Selective agonist at the

cannabinoid-like orphan G

protein-coupled receptor

GPR18

[1][2]

EC₅₀ 45.4 nM [2]

Selectivity

>200-fold selectivity versus

both CB receptor subtypes,

GPR55, and GPR183

[2]

Hydrogen Bond Acceptors 8 [1]

Hydrogen Bond Donors 2 [1]

Rotatable Bonds 6 [1]

Experimental Protocol for Proper Disposal
This protocol outlines a step-by-step process for the safe disposal of PSB-KK1445 waste

generated in a laboratory setting.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

2. Waste Segregation:

Solid Waste: Collect all solid waste contaminated with PSB-KK1445, including weighing

papers, contaminated gloves, pipette tips, and vials, in a designated hazardous waste

container.
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Liquid Waste: Collect all liquid waste containing PSB-KK1445, such as unused solutions or

rinsates, in a separate, clearly labeled hazardous liquid waste container. Do not mix with

other solvent waste streams unless permitted by your institution's EHS guidelines.

Sharps Waste: Any sharps, such as needles or syringes, contaminated with PSB-KK1445
must be disposed of in a designated sharps container for chemical waste.

3. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "PSB-KK1445."

Indicate the major components and their approximate concentrations.

Ensure the date of initial waste accumulation is clearly marked on the label.

4. Waste Storage:

Store waste containers in a designated, secure, and well-ventilated area, away from general

laboratory traffic.

Ensure containers are kept closed except when adding waste.

5. Decontamination of Glassware and Surfaces:

Rinse any glassware that has come into contact with PSB-KK1445 three times with a

suitable solvent (e.g., ethanol or acetone), collecting the rinsate as hazardous liquid waste.

Wipe down contaminated surfaces with an appropriate solvent and dispose of the cleaning

materials as solid hazardous waste.

6. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of PSB-KK1445 down the drain or in the regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b2609066?utm_src=pdf-body
https://www.benchchem.com/product/b2609066?utm_src=pdf-body
https://www.benchchem.com/product/b2609066?utm_src=pdf-body
https://www.benchchem.com/product/b2609066?utm_src=pdf-body
https://www.benchchem.com/product/b2609066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2609066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow Diagram

Waste Generation

Segregation & Containerization

Storage & Final Disposal

Solid Waste
(Gloves, Vials, etc.)

Labeled Solid
Hazardous Waste

Container

Liquid Waste
(Solutions, Rinsates)

Labeled Liquid
Hazardous Waste

Container

Sharps Waste
(Needles, Syringes)

Labeled Sharps
Container

Designated Secure
Storage Area

EHS Waste
Pickup

Licensed Disposal
Facility

Click to download full resolution via product page

Caption: Disposal workflow for PSB-KK1445 from generation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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